thiochrome diphosphate
thiochrome diphosphate
Brand Name:
Vulcanchem
CAS No.:
13185-55-2
VCID:
VC0076623
InChI:
InChI=1S/C12H16N4O7P2S/c1-7-10(3-4-22-25(20,21)23-24(17,18)19)26-12-15-11-9(6-16(7)12)5-13-8(2)14-11/h5H,3-4,6H2,1-2H3,(H,20,21)(H2,17,18,19)
SMILES:
CC1=C(SC2=NC3=NC(=NC=C3CN12)C)CCOP(=O)(O)OP(=O)(O)O
Molecular Formula:
C12H16N4O7P2S
Molecular Weight:
422.29 g/mol
thiochrome diphosphate
CAS No.: 13185-55-2
Main Products
VCID: VC0076623
Molecular Formula: C12H16N4O7P2S
Molecular Weight: 422.29 g/mol
| CAS No. | 13185-55-2 |
|---|---|
| Product Name | thiochrome diphosphate |
| Molecular Formula | C12H16N4O7P2S |
| Molecular Weight | 422.29 g/mol |
| IUPAC Name | 2-(6,12-dimethyl-4-thia-2,7,11,13-tetrazatricyclo[7.4.0.03,7]trideca-1(13),2,5,9,11-pentaen-5-yl)ethyl phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C12H16N4O7P2S/c1-7-10(3-4-22-25(20,21)23-24(17,18)19)26-12-15-11-9(6-16(7)12)5-13-8(2)14-11/h5H,3-4,6H2,1-2H3,(H,20,21)(H2,17,18,19) |
| Standard InChIKey | DEEKUGGTHPYDAX-UHFFFAOYSA-N |
| SMILES | CC1=C(SC2=NC3=NC(=NC=C3CN12)C)CCOP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | CC1=C(SC2=NC3=NC(=NC=C3CN12)C)CCOP(=O)(O)OP(=O)(O)O |
| Synonyms | thiochrome diphosphate |
| PubChem Compound | 128838 |
| Last Modified | Nov 11 2021 |
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